Cas no 18237-68-8 (2-Methyl-4,5,6,7-tetrahydro-1H-1,3-diazepine)
18237-68-8 structure
Product Name:2-Methyl-4,5,6,7-tetrahydro-1H-1,3-diazepine
CAS No:18237-68-8
MF:C6H12N2
MW:112.172881126404
CID:2659134
PubChem ID:544286
Update Time:2025-04-21
2-Methyl-4,5,6,7-tetrahydro-1H-1,3-diazepine Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-4,5,6,7-tetrahydro-1H-1,3-diazepine
- 4,5,6,7-Tetrahydro-2-methyl-1H-1,3-diazepine
- YSMWZGUYANZCOM-UHFFFAOYSA-N
- 18237-68-8
- SCHEMBL3435629
- 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-diazepine #
- DTXCID10288817
- 1H-1,3-Diazepine, 4,5,6,7-tetrahydro-2-methyl-
- AKOS006353782
- DTXSID30337730
- 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-diazepine
-
- Inchi: 1S/C6H12N2/c1-6-7-4-2-3-5-8-6/h2-5H2,1H3,(H,7,8)
- InChI Key: YSMWZGUYANZCOM-UHFFFAOYSA-N
- SMILES: N1C(C)=NCCCC1
Computed Properties
- Exact Mass: 112.100048391Da
- Monoisotopic Mass: 112.100048391Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 96.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 24.4Ų
2-Methyl-4,5,6,7-tetrahydro-1H-1,3-diazepine Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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